[(1-cyclopentyl-1H-pyrazol-4-yl)methyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine

• Molecular Formula: C14H21N5
• Molecular Weight: 259.35 g/mol
• IUPAC Name: N-[(1-cyclopentylpyrazol-4-yl)methyl]-1-(1-methylpyrazol-4-yl)methanamine
• InChI: InChI=1S/C14H21N5/c1-18-10-12(8-16-18)6-15-7-13-9-17-19(11-13)14-4-2-3-5-14/h8-11,14-15H,2-7H2,1H3
• InChI Key: ADCWBBGKLUADRZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)CNCC2=CN(N=C2)C3CCCC3

Description

The compound [(1-cyclopentyl-1H-pyrazol-4-yl)methyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine is a bis-pyrazole-derived amine featuring distinct substituents: a cyclopentyl group on one pyrazole ring and a methyl group on the other. This structural arrangement confers unique physicochemical properties, such as moderate lipophilicity and steric bulk, which are critical for interactions with biological targets.

Potential applications include central nervous system (CNS) targeting, as pyrazole derivatives are known for their roles in kinase inhibition (e.g., CDK2, PDE10A) and antimicrobial activity . The cyclopentyl group may enhance blood-brain barrier penetration, while the methylpyrazole moiety could improve metabolic stability.

Preparation Methods

The synthesis of [(1-cyclopentyl-1H-pyrazol-4-yl)methyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine typically involves the reaction of appropriate pyrazole derivatives with amine groups under controlled conditions. One common method involves the use of hydrazine-coupled pyrazoles, which are synthesized through elemental microanalysis, Fourier-transform infrared spectroscopy, and nuclear magnetic resonance techniques . Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

[(1-cyclopentyl-1H-pyrazol-4-yl)methyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups under specific conditions.

Common reagents and conditions used in these reactions include solvents like ethanol or methanol, catalysts such as palladium on carbon, and controlled temperatures and pressures. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

[(1-cyclopentyl-1H-pyrazol-4-yl)methyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine has a wide range of scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antitumor properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of [(1-cyclopentyl-1H-pyrazol-4-yl)methyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. Molecular docking studies have shown that pyrazole derivatives can fit into the active sites of target proteins, leading to inhibition or activation of specific pathways .

Comparison with Similar Compounds

Structural and Functional Analysis

The following table compares the target compound with structurally related amines, emphasizing substituent effects on molecular properties:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Biological Activity/Notes
[(1-cyclopentyl-1H-pyrazol-4-yl)methyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine	C14H21N5*	259.36*	Cyclopentyl, methylpyrazole	Hypothesized CNS activity; balanced lipophilicity and steric bulk.
[(4-chlorophenyl)methyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine	C12H14ClN3	235.72	Chlorophenyl, methylpyrazole	Antimicrobial potential; higher polarity due to Cl substituent .
(dicyclopropylmethyl)[(1-methyl-1H-pyrazol-4-yl)methyl]amine	C12H19N3	205.30	Dicyclopropylmethyl, methylpyrazole	Compact structure; potential for high membrane permeability .
[2-(3,4-dimethoxyphenyl)ethyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine	C15H21N3O2	275.35	Dimethoxyphenyl, methylpyrazole	Enhanced solubility due to methoxy groups; possible reduced CNS penetration .
4-Methyl-1-[(1-methylcyclopentyl)methyl]-1H-pyrazol-3-amine	C11H19N3	193.29	Methylcyclopentyl, methylpyrazole	Lower molecular weight; potential scaffold for further derivatization .

Key Observations:

Substituent Impact on Lipophilicity :

• Bulky groups like cyclopentyl (target compound) or dicyclopropylmethyl increase lipophilicity, favoring membrane permeability.
• Polar groups (e.g., Cl in , methoxy in ) enhance solubility but may limit CNS uptake.

Biological Relevance :

• Methylpyrazole moieties are recurrent in kinase inhibitors (e.g., PDE10A , CDK2 ), suggesting the target compound could share similar mechanisms.
• Cyclopentyl groups are associated with improved target affinity in CNS drugs due to steric complementarity .

Synthetic Accessibility :

• Most compounds are synthesized with ≥95% purity using standardized protocols (e.g., microwave-assisted reactions, chromatography) .

Research Findings and Data

Physicochemical Properties

• Melting Points : Analogous compounds exhibit melting points ranging from 104–107°C (cyclopropyl derivatives ) to 129–131°C (triazole-containing amines ).
• Solubility : Dimethoxy-substituted amines (e.g., ) show improved aqueous solubility compared to hydrophobic analogs like the target compound.

Biological Activity

[(1-cyclopentyl-1H-pyrazol-4-yl)methyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine is a novel compound that has drawn attention in medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound's molecular formula is $C_{14}H_{22}N_5$ with a molecular weight of 295.82 g/mol. The structure features two pyrazole rings linked by a methylene bridge, along with a cyclopentyl substituent, which contributes to its unique biological profile.

Biological Activity Overview

Research indicates that pyrazole derivatives exhibit significant biological activities, including:

• Antioxidant Properties : Pyrazole compounds often demonstrate the ability to scavenge free radicals, thereby reducing oxidative stress.
• Anti-inflammatory Effects : Some studies suggest that these compounds can inhibit inflammatory pathways, making them potential candidates for treating inflammatory diseases.
• Anticancer Activity : Several pyrazole derivatives have shown promise in inhibiting cancer cell proliferation.

The biological activity of [(1-cyclopentyl-1H-pyrazol-4-yl)methyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine is believed to be mediated through interactions with specific molecular targets such as enzymes and receptors. For instance, docking studies suggest that the compound may bind to meprin enzymes, modulating their activity and leading to various biological effects .

Table 1: Summary of Biological Activities

Activity Type	Observations
Antioxidant	Exhibits significant free radical scavenging ability in vitro.
Anti-inflammatory	Inhibits pro-inflammatory cytokines in cell culture models.
Anticancer	Demonstrated IC50 values ranging from 73 to 84 mg/mL against various cancer cell lines .

Case Studies

• Anticancer Activity : A study evaluated the compound's effect on HepG2 (liver cancer) and HeLa (cervical cancer) cells, showing significant growth inhibition with mean percentages of 54.25% and 38.44%, respectively. Importantly, it exhibited low toxicity towards normal fibroblasts .
• Mechanistic Insights : Research into the interactions at the molecular level revealed that modifications in the pyrazole structure could enhance selectivity and potency against specific targets like meprin α and β enzymes .
• Pharmacokinetic Profiles : The compound was assessed for ADME (Absorption, Distribution, Metabolism, and Excretion) properties, indicating favorable pharmacokinetics which are crucial for therapeutic applications .